N-((1-(3-cyanopyrazin-2-yl)piperidin-4-yl)methyl)-2-(ethylthio)benzamide

• IUPAC Name: N-[[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl]-2-ethylsulfanylbenzamide
• InChI: InChI=1S/C20H23N5OS/c1-2-27-18-6-4-3-5-16(18)20(26)24-14-15-7-11-25(12-8-15)19-17(13-21)22-9-10-23-19/h3-6,9-10,15H,2,7-8,11-12,14H2,1H3,(H,24,26)
• InChI Key: DXNVQJRLEIFWMH-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC=CC=C1C(=O)NCC2CCN(CC2)C3=NC=CN=C3C#N
• Molecular Formula: C20H23N5OS
• Molecular Weight: 381.5 g/mol

Description

N-((1-(3-cyanopyrazin-2-yl)piperidin-4-yl)methyl)-2-(ethylthio)benzamide, also known as CP-690,550, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. This compound was first synthesized in 2004 and has since been the focus of numerous research studies. In

Scientific Research Applications

Antiviral Activity

One study describes the synthesis of novel benzamide-based 5-aminopyrazoles and their derivatives, showcasing remarkable antiavian influenza virus activity. This research highlights the compound's role in creating structures that possess significant antiviral activities against the H5N1 subtype of the influenza A virus, demonstrating its potential in antiviral drug development (Hebishy et al., 2020).

Anti-Acetylcholinesterase Activity

Another study focuses on the synthesis of 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives, evaluated for their anti-acetylcholinesterase activity. The findings suggest that certain modifications to the benzamide moiety can substantially increase activity, indicating the potential for these compounds in treating conditions like Alzheimer's disease through enhanced cholinergic transmission (Sugimoto et al., 1990).

Insecticidal Properties

Research into the synthesis and insecticidal assessment of heterocycles incorporating a thiadiazole moiety against Spodoptera littoralis points to the utility of these compounds in agricultural pest management. The study introduces a versatile precursor for synthesizing various heterocycles with potential as insecticidal agents, reflecting the broader applicability of such compounds in protecting crops from pests (Fadda et al., 2017).

Antitumor and Antimicrobial Activities

The synthesis of substituted pyrazoles with antitumor and antimicrobial activities presents another dimension of the scientific applications of related compounds. This research showcases the cytotoxic effects against human breast and liver carcinoma cell lines, alongside antimicrobial activity, suggesting a dual therapeutic potential in both oncology and infectious diseases (Riyadh, 2011).

Neuroinflammation Imaging

A study on PET imaging of microglia by targeting the macrophage colony-stimulating factor 1 receptor (CSF1R) illustrates the advanced applications of related compounds in neurology. This research underscores the potential for noninvasive imaging of microglia and the study of neuroinflammation, contributing to our understanding and treatment of neuropsychiatric disorders (Horti et al., 2019).